Cas no 252337-14-7 (3-Pyrrolidinol, 1-(2-fluoro-4-nitrophenyl)-, (3R)-)

3-Pyrrolidinol, 1-(2-fluoro-4-nitrophenyl)-, (3R)- structure
252337-14-7 structure
Product Name:3-Pyrrolidinol, 1-(2-fluoro-4-nitrophenyl)-, (3R)-
CAS No:252337-14-7
MF:C10H11FN2O3
MW:226.204345941544
CID:1421769
PubChem ID:58720906
Update Time:2025-04-20

3-Pyrrolidinol, 1-(2-fluoro-4-nitrophenyl)-, (3R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinol, 1-(2-fluoro-4-nitrophenyl)-, (3R)-
    • (3R)-1-(2-fluoro-4-nitrophenyl)pyrrolidin-3-ol
    • DTXSID50729754
    • QENGWXHQBHRUCG-MRVPVSSYSA-N
    • SCHEMBL854197
    • Z1127124491
    • (R)-1-(2-Fluoro-4-nitrophenyl)pyrrolidin-3-ol
    • 252337-14-7
    • AKOS030543729
    • 3-Fluoro-4-((3R)-3-hydroxy-1-pyrrolidinyl)nitrobenzene
    • Inchi: 1S/C10H11FN2O3/c11-9-5-7(13(15)16)1-2-10(9)12-4-3-8(14)6-12/h1-2,5,8,14H,3-4,6H2/t8-/m1/s1
    • InChI Key: QENGWXHQBHRUCG-MRVPVSSYSA-N
    • SMILES: FC1C=C(C=CC=1N1CC[C@H](C1)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 226.07543
  • Monoisotopic Mass: 226.07537038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 69.3Ų

Experimental Properties

  • PSA: 66.61
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